Cas no 791047-63-7 (Benzoic acid,2-methyl-4-(4-pyridinyl)-)

• Product Name: Benzoic acid,2-methyl-4-(4-pyridinyl)-
• CAS No: 791047-63-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD15477125
• CID: 555440
• PubChem ID: 45097348
• Update Time: 2025-04-19

Benzoic acid,2-methyl-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methyl-4-(4-pyridinyl)-
• 2-Methyl-4-(pyridin-4-yl)benzoicacid
• Benzoic acid, 2-methyl-4-(4-pyridinyl)- (9CI)
• 2-methyl-4-pyridin-4-ylbenzoic acid
• A1-31316
• 791047-63-7
• SCHEMBL23421721
• 2-Methyl-4-(pyridin-4-yl)benzoic acid

• MDL： MFCD15477125
• Inchi： 1S/C13H11NO2/c1-9-8-11(2-3-12(9)13(15)16)10-4-6-14-7-5-10/h2-8H,1H3,(H,15,16)
• InChI Key： CWNCMQWBMXTTSK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=CN=CC=2)C=C1C)=O

Computed Properties

• Exact Mass: 213.079
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.4